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Compound of Interest

Compound Name: Rhodamine 101

Cat. No.: B559582 Get Quote

Rhodamine 101: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,

properties, and key applications of Rhodamine 101. All quantitative data is summarized in

structured tables for ease of comparison, and a detailed experimental protocol for a common

application is provided. Additionally, a key experimental workflow is visualized using the

Graphviz DOT language.

Chemical Structure and Identification
Rhodamine 101 is a fluorescent dye belonging to the rhodamine family of xanthene dyes. It is

commercially available in two primary forms: as an inner salt and as a chloride salt. The core

structure consists of a xanthene ring system substituted with a carboxyphenyl group and fused

julolidine rings, which restrict the rotation of the amino groups and contribute to its high

fluorescence quantum yield and environmental stability.

The chemical identifiers for both the inner salt and chloride salt forms of Rhodamine 101 are

provided in the table below.
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Identifier Rhodamine 101 (Inner Salt)
Rhodamine 101 (Chloride
Salt)

CAS Number 116450-56-7[1][2][3][4] 64339-18-0[5][6][7]

Molecular Formula C₃₂H₃₀N₂O₃[1][2][3] C₃₂H₃₁ClN₂O₃[5][7]

Molecular Weight 490.59 g/mol [1][3][4] 527.05 g/mol [5][8]

IUPAC Name

9-(2-

carboxyphenyl)-2,3,6,7,12,13,1

6,17-octahydro-

1H,5H,11H,15H-

xantheno[2,3,4-ij:5,6,7-

i'j']diquinolizin-18-ium, inner

salt[2][9]

9-(2-

carboxyphenyl)-2,3,6,7,12,13,1

6,17-octahydro-

1H,5H,11H,15H-

xantheno[2,3,4-ij:5,6,7-

i'j']diquinolizin-18-ium chloride

SMILES

[O-]C(=O)c1ccccc1C2=C3C=C

4CCC[N+]5=C4C(CCC5)=C3O

c6c7CCCN8CCCc(cc26)c78[4]

c1ccc(c(c1)-

c2c3cc4CCCN5CCCc(c45)c3[

o+]c6c7CCCN8CCCc(cc26)c7

8)C(=O)O.[Cl-][8]

InChI Key
MUSLHCJRTRQOSP-

UHFFFAOYSA-N[2][10]

ANORACDFPHMJSX-

UHFFFAOYSA-N[7][8]

Physicochemical and Spectroscopic Properties
Rhodamine 101 is highly regarded for its exceptional photophysical properties, including high

molar absorptivity, a quantum yield approaching unity in some solvents, and excellent

photostability. These characteristics make it a preferred fluorescent probe in various

applications.

Physical Properties
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Property Value Notes

Appearance Green crystalline solid[7]

Melting Point >300 °C (decomposes)[7]

Solubility

Soluble in methanol and

DMSO.[3] Sparingly soluble in

ethanol (0.1 mg/mL for inner

salt).[2][11][12]

Solubility of the chloride salt is

higher in ethanol (11 mg/mL)

and water (1.5 mg/mL) with

sonication.

Spectroscopic Properties
The spectral properties of Rhodamine 101 can be influenced by the solvent environment. The

following table summarizes key spectroscopic parameters.

Property Value Solvent

Excitation Maximum (λex) 560 nm Methanol[3]

565 nm Ethanol[2][11]

567 nm Methanol

569 nm Not specified

Emission Maximum (λem) 589 nm Methanol[3]

590 nm Not specified

595 nm Ethanol[2][11]

Molar Absorptivity (ε) 1.05 x 10⁵ L·mol⁻¹·cm⁻¹ Methanol (at 567 nm)

Fluorescence Quantum Yield

(Φf)
~1.0 Ethanol[7]

0.913 Ethanol[13]

Fluorescence Lifetime (τ) 4.16 ns Not specified[8]

4.32 ns Not specified

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.preprints.org/manuscript/202409.0341
https://www.preprints.org/manuscript/202409.0341
https://pubmed.ncbi.nlm.nih.gov/12834959/
https://pubmed.ncbi.nlm.nih.gov/40111602/
https://academic.oup.com/cardiovascres/article-pdf/46/1/126/949950/46-1-126.pdf
https://par.nsf.gov/servlets/purl/10226958
https://www.benchchem.com/product/b559582?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12834959/
https://pubmed.ncbi.nlm.nih.gov/40111602/
https://academic.oup.com/cardiovascres/article-pdf/46/1/126/949950/46-1-126.pdf
https://pubmed.ncbi.nlm.nih.gov/12834959/
https://pubmed.ncbi.nlm.nih.gov/40111602/
https://academic.oup.com/cardiovascres/article-pdf/46/1/126/949950/46-1-126.pdf
https://www.preprints.org/manuscript/202409.0341
https://www.mdpi.com/1999-4923/8/2/12
https://www.osti.gov/servlets/purl/1798266
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b559582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Rhodamine 101 and its analogs are widely used in cellular imaging and functional assays. A

prominent application is in the study of ATP-binding cassette (ABC) transporters, such as P-

glycoprotein (P-gp/MDR1), which are crucial in drug resistance. The following is a detailed

protocol for a P-glycoprotein-mediated efflux assay using a rhodamine dye, adapted for

Rhodamine 101.

P-glycoprotein (P-gp) Efflux Assay in Live Cells using
Flow Cytometry
This assay measures the function of P-gp by quantifying the efflux of a fluorescent substrate,

Rhodamine 101, from cells. Increased efflux results in lower intracellular fluorescence.

Materials:

P-gp overexpressing cell line (e.g., MCF7/ADR) and a corresponding parental cell line (e.g.,

MCF7).

Rhodamine 101 stock solution (1 mM in DMSO).

P-gp inhibitor (e.g., Verapamil or PSC 833) stock solution.

Cell culture medium (e.g., RPMI 1640).

Phosphate-buffered saline (PBS).

Flow cytometer.

Methodology:

Cell Preparation:

Culture P-gp overexpressing and parental cells to 70-80% confluency.

Harvest cells using trypsin and wash with PBS.

Resuspend cells in pre-warmed culture medium at a concentration of 1 x 10⁶ cells/mL.
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Rhodamine 101 Loading:

To 1 mL of cell suspension, add Rhodamine 101 to a final concentration of 0.5-1.0 µM.

Incubate for 30 minutes at 37°C in a CO₂ incubator, protected from light.

Efflux and Inhibition:

Following incubation, centrifuge the cells and wash twice with ice-cold PBS to remove

extracellular dye.

Resuspend the cell pellet in fresh, pre-warmed culture medium.

Divide the cell suspension into two tubes:

Efflux: Incubate at 37°C for 60-90 minutes to allow for P-gp mediated efflux.

Inhibition: Add a P-gp inhibitor (e.g., 50 µM Verapamil) and incubate under the same

conditions as the efflux sample.

Flow Cytometry Analysis:

After the efflux period, place the cells on ice to stop the transport process.

Analyze the intracellular fluorescence of the cells using a flow cytometer.

Excite the cells with a 488 nm or 561 nm laser and collect the emission using an

appropriate filter for Rhodamine 101 (e.g., 585/42 nm or similar).

Record the mean fluorescence intensity (MFI) for each sample.

Data Interpretation:

Parental cells, lacking significant P-gp expression, should exhibit high fluorescence intensity.

P-gp overexpressing cells will show lower fluorescence due to active efflux of Rhodamine
101.
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Treatment with a P-gp inhibitor should restore fluorescence in the overexpressing cells to a

level similar to that of the parental cells.

Visualization of Experimental Workflow
The following diagram, generated using the Graphviz DOT language, illustrates the workflow of

the P-glycoprotein efflux assay.

Start: Cell Culture
(P-gp+ and Parental) Harvest and Resuspend Cells Load with Rhodamine 101 Wash to Remove

Extracellular Dye
Split into

Control and Inhibitor Groups

Incubate for Efflux
(37°C) P-gp Active 

Incubate with P-gp Inhibitor
(37°C)

 P-gp Inhibited 

Flow Cytometry Analysis:
Low Fluorescence Expected

Flow Cytometry Analysis:
High Fluorescence Expected

End: Compare MFI

Click to download full resolution via product page

Workflow for P-glycoprotein (P-gp) mediated efflux assay using Rhodamine 101.

This guide provides a foundational understanding of Rhodamine 101 for its effective

application in research and development. Its robust chemical and photophysical properties,

when coupled with well-defined experimental protocols, make it an invaluable tool in cellular

and molecular biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12834959/
https://pubmed.ncbi.nlm.nih.gov/12834959/
https://pubmed.ncbi.nlm.nih.gov/12834959/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3554599/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3554599/
https://pubmed.ncbi.nlm.nih.gov/12944313/
https://pubmed.ncbi.nlm.nih.gov/12944313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5328990/
https://www.preprints.org/manuscript/202409.0341
https://www.preprints.org/manuscript/202409.0341
https://www.osti.gov/servlets/purl/1798266
https://pmc.ncbi.nlm.nih.gov/articles/PMC1303372/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1303372/
https://pubmed.ncbi.nlm.nih.gov/9205001/
https://pubmed.ncbi.nlm.nih.gov/9205001/
https://academic.oup.com/cardiovascres/article-pdf/46/1/126/949950/46-1-126.pdf
https://par.nsf.gov/servlets/purl/10226958
https://www.mdpi.com/1999-4923/8/2/12
https://www.benchchem.com/product/b559582#rhodamine-101-chemical-structure-and-properties
https://www.benchchem.com/product/b559582#rhodamine-101-chemical-structure-and-properties
https://www.benchchem.com/product/b559582#rhodamine-101-chemical-structure-and-properties
https://www.benchchem.com/product/b559582#rhodamine-101-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b559582?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b559582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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